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Introduction

Zinc nitrate, with the chemical formula Zn(NO₃)₂, is an inorganic salt that serves as a versatile

and essential reagent in various chemical applications, particularly within educational and

research settings.[1][2][3] It is a colorless, crystalline solid that is highly deliquescent, meaning

it readily absorbs moisture from the atmosphere.[1][3] Consequently, it is most commonly

available and used in its hydrated form, primarily as zinc nitrate hexahydrate, Zn(NO₃)₂·6H₂O.

[1] Its high solubility in water and alcohol makes it an excellent source of zinc ions for a

multitude of reactions.[1][2]

This guide provides an in-depth technical overview of zinc nitrate hydrate, focusing on its

properties, safety protocols, and its application in key educational chemistry experiments. The

content is tailored for researchers, scientists, and professionals in drug development who may

utilize these fundamental concepts in more advanced applications.

Physicochemical Properties
Zinc nitrate is typically encountered as the hexahydrate.[1] The physical and chemical

properties of zinc nitrate and its common hydrates are crucial for its proper handling, storage,

and application in experimental setups.

Table 1: Physicochemical Properties of Zinc Nitrate and its Hydrates
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Property
Anhydrous
(Zn(NO₃)₂)

Trihydrate
(Zn(NO₃)₂·3H₂O)

Hexahydrate
(Zn(NO₃)₂·6H₂O)

Molar Mass 189.36 g/mol [1] 243.41 g/mol 297.49 g/mol [1][4]

Appearance

Colorless,

deliquescent

crystals[1]

-

Colorless to white

crystalline solid[4][5]

[6]

Density - - 2.065 g/cm³[1][4][5]

Melting Point 110 °C (230 °F)[1] 45.5 °C (113.9 °F)[1]
36.4 °C (97.5 °F)[1][4]

[5]

Boiling Point Decomposes Decomposes
Decomposes at ~125

°C (257 °F)[1][4][7]

Solubility in Water
118.8 g/100 mL at 20

°C[8]

327 g/100 mL at 40

°C[1]

184.3 g/100 mL at 20

°C[1][5][9]

Solubility in Alcohol Very soluble[1] - Soluble[1][9]

Safety and Handling
Zinc nitrate is a strong oxidizing agent and can intensify fires.[7][10][11][12] Contact with

combustible materials may lead to ignition.[10] It is also harmful if swallowed and causes skin

and serious eye irritation.[7][10][11][12]

Table 2: GHS Hazard and Safety Information for Zinc Nitrate Hexahydrate
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Category Information

GHS Pictograms (Oxidizer), (Exclamation Mark)

Signal Word Danger[5][7][10]

Hazard Statements

H272: May intensify fire; oxidizer.[5][7][11]

H302: Harmful if swallowed.[5][7][11] H315:

Causes skin irritation.[5][7][11] H319: Causes

serious eye irritation.[5][7][11] H335: May cause

respiratory irritation.[7][11]

Precautionary Statements

P210: Keep away from heat/sparks/open

flames/hot surfaces. — No smoking.[7] P220:

Keep/Store away from clothing/combustible

materials.[7][11][12] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[7] P301+P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.[7] P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[7]

Storage

Store in a dry, well-ventilated place.[10][11]

Keep container tightly closed.[10][11] Keep

away from combustible materials.[13]

Disposal

Dispose of contents/container in accordance

with local/regional/national/international

regulations. Offer surplus and non-recyclable

solutions to a licensed disposal company.[14]

Key Educational Experiments
Zinc nitrate hydrate is a key reagent in several fundamental chemistry experiments that

demonstrate principles of synthesis, thermal decomposition, and electrochemistry.
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Synthesis of Zinc Oxide (ZnO) Nanoparticles via
Precipitation
This experiment demonstrates the synthesis of nanomaterials from a simple inorganic

precursor. Zinc oxide nanoparticles are synthesized by the chemical precipitation of zinc

hydroxide from a zinc nitrate solution, followed by thermal decomposition (calcination).[15][16]

Prepare 0.2 M
Zn(NO₃)₂·6H₂O Solution

Precipitation:
Add NaOH dropwise to

Zn(NO₃)₂ solution
with vigorous stirring

Prepare 0.4 M
NaOH Solution

Aging:
Stir suspension

for 2 hours

Forms Zn(OH)₂
precipitate

Washing:
Centrifuge & resuspend
precipitate in deionized

water (repeat 3x)

Drying:
Dry precipitate
in oven at 80°C

overnight

Calcination:
Heat dried powder
in muffle furnace

Obtain Zn(OH)₂
precursor powder ZnO Nanoparticles

Decomposes
Zn(OH)₂ to ZnO

Click to download full resolution via product page

Caption: Workflow for the synthesis of ZnO nanoparticles.

Experimental Protocol:

Reagent Preparation:

Prepare a 0.2 M aqueous solution of zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O).[15]

Prepare a 0.4 M aqueous solution of sodium hydroxide (NaOH).[15]

Precipitation:

Place the zinc nitrate solution in a beaker on a magnetic stirrer and stir vigorously.[15]

Slowly add the sodium hydroxide solution dropwise to the zinc nitrate solution. A white

precipitate of zinc hydroxide (Zn(OH)₂) will form immediately.[15] The overall reaction is:

Zn(NO₃)₂ + 2NaOH → Zn(OH)₂ (s) + 2NaNO₃.[16]

Aging and Washing:

Continue stirring the suspension for approximately 2 hours to age the precipitate.[15][17]
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Collect the precipitate by centrifugation.[15]

Discard the supernatant and wash the precipitate by resuspending it in deionized water

and centrifuging again. Repeat this washing step at least three times to remove residual

ions.[15]

Drying and Calcination:

Dry the washed precipitate in an oven at 60-80°C overnight to obtain a fine white powder

of the zinc hydroxide precursor.[15][17]

Place the dried powder in a ceramic crucible and heat it in a muffle furnace at a

temperature between 300-500°C.[18] This step decomposes the zinc hydroxide into zinc

oxide and water vapor (Zn(OH)₂ → ZnO + H₂O).[16]

Thermal Decomposition of Zinc Nitrate Hexahydrate
Heating zinc nitrate demonstrates a classic decomposition reaction, yielding a solid metal oxide

and gaseous nitrogen oxides. This experiment is a powerful illustration of redox reactions and

the effect of heat on inorganic salts.

Zn(NO₃)₂·6H₂O (s)
(Colorless Crystals)

Heat
(>125°C)

Products

2ZnO (s)
(White/Yellow Solid)

Solid Residue

4NO₂ (g)
(Brown Gas)

Gaseous Products

O₂ (g)
(Colorless Gas)
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Click to download full resolution via product page

Caption: Logical flow of thermal decomposition.

Experimental Protocol:

Caution: This experiment must be performed in a well-ventilated fume hood as toxic nitrogen

dioxide gas is produced.

Setup:

Place a small amount (e.g., 2-3 grams) of zinc nitrate hexahydrate into a heat-resistant

test tube.

Clamp the test tube at an angle to prevent any ejected material from being directed

towards the operator.

Heating:

Gently heat the test tube using a Bunsen burner.

Initially, the solid will melt in its water of hydration around 36°C, and then the water will boil

off.[1]

Decomposition:

Upon stronger heating to temperatures above 300°C, the anhydrous zinc nitrate will

decompose.[18]

Observe the evolution of a brown gas, which is nitrogen dioxide (NO₂).[3][18]

A glowing splint test can be used to confirm the presence of oxygen (O₂), which will cause

the splint to relight.

A white or yellowish solid residue of zinc oxide (ZnO) will remain in the test tube.[3][18]

Reaction Equation:
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The overall decomposition reaction is: 2Zn(NO₃)₂(s) → 2ZnO(s) + 4NO₂(g) + O₂(g).[3][18]

Construction of a Voltaic (Electrochemical) Cell
A voltaic cell using zinc nitrate demonstrates the principles of electrochemistry, including

oxidation-reduction, electron flow, and the generation of electric potential. A common setup

involves a zinc/zinc nitrate half-cell connected to a copper/copper sulfate half-cell.

Anode (Oxidation)

Cathode (Reduction)

Zinc Electrode (Zn)

Voltmeter

e⁻ flow

Zn → Zn²⁺ + 2e⁻

0.1 M Zn(NO₃)₂ Solution
(Zn²⁺ ions)

Salt Bridge (KNO₃)

Copper Electrode (Cu)

Cu²⁺ + 2e⁻ → Cu

0.1 M CuSO₄ Solution
(Cu²⁺ ions)

e⁻ flow

Click to download full resolution via product page

Caption: Schematic of a Zn-Cu voltaic cell.
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Materials and Setup:

Two beakers.

A strip of zinc metal and a strip of copper metal (electrodes).[19]

0.1 M zinc nitrate (Zn(NO₃)₂) solution and 0.1 M copper(II) sulfate (CuSO₄) solution.[19]

A salt bridge (e.g., filter paper soaked in a potassium nitrate (KNO₃) solution).[19]

A voltmeter with alligator clips.

Half-Cell Preparation:

Fill one beaker with the 0.1 M Zn(NO₃)₂ solution and place the zinc strip in it. This is the

anode half-cell.[19]

Fill the second beaker with the 0.1 M CuSO₄ solution and place the copper strip in it. This

is the cathode half-cell.[19]

Assembling the Cell:

Connect the two beakers with the salt bridge, ensuring the ends of the filter paper are

immersed in the solutions.[19][20]

Connect the zinc electrode to the negative terminal of the voltmeter and the copper

electrode to the positive terminal.[19]

Measurement and Observation:

Record the voltage reading on the voltmeter. The standard cell potential (E°cell) for this

cell is +1.10 V.

The zinc electrode (anode) will be consumed as Zn is oxidized to Zn²⁺.[19]

The copper electrode (cathode) will grow as Cu²⁺ ions are reduced to solid Cu.
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Anode (Oxidation): Zn(s) → Zn²⁺(aq) + 2e⁻

Cathode (Reduction): Cu²⁺(aq) + 2e⁻ → Cu(s)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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